molecular formula C8H12O5 B8499559 Ethyl 6-oxo-[1,4]dioxepan-5-carboxylate

Ethyl 6-oxo-[1,4]dioxepan-5-carboxylate

Cat. No.: B8499559
M. Wt: 188.18 g/mol
InChI Key: PIGVILMYKPCANJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 6-oxo-[1,4]dioxepan-5-carboxylate is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H12O5

Molecular Weight

188.18 g/mol

IUPAC Name

ethyl 6-oxo-1,4-dioxepane-5-carboxylate

InChI

InChI=1S/C8H12O5/c1-2-12-8(10)7-6(9)5-11-3-4-13-7/h7H,2-5H2,1H3

InChI Key

PIGVILMYKPCANJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1C(=O)COCCO1

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixing was carried out under a protective nitrogen gas atmosphere. 7.93 g (80.0 mmol) sodium-tert-butoxide were placed in 150 ml THF and heated to boiling point. At this temperature 8.50 g (36.3 mmol) ethyl (2-ethoxycarbonylmethoxy-ethoxy)-acetate (prepared analogously to Canadian Journal of Chemistry; 74; 8; 1996; 1437-1446) in 100 ml THF were added dropwise within 3 h. After the addition had ended the mixture was refluxed for 1 h and then stirred overnight at RT. Then the reaction mixture was adjusted to pH 5 with glacial acetic acid and concentrated by rotary evaporation. The residue was mixed with water and extracted with ethyl acetate. The organic phases were combined, dried and the solvent was eliminated under reduced pressure and with gentle heating.
Quantity
7.93 g
Type
reactant
Reaction Step One
Quantity
8.5 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
solvent
Reaction Step Four
Name
Quantity
100 mL
Type
solvent
Reaction Step Five

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